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Compound of Interest

Compound Name: Diflovidazin

Cat. No.: B169530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Diflovidazin, a tetrazine selective miticide. Adherence to these procedures is critical to ensure

personnel safety, environmental protection, and regulatory compliance. Diflovidazin is

classified as hazardous, with potential reproductive toxicity and high aquatic toxicity.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat or protective clothing

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling powders or creating solutions.[1] Avoid generating dust.

Quantitative Data Summary
The following table summarizes key quantitative data for Diflovidazin. This information is

essential for assessing risk and understanding the environmental fate of the compound.
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Property Value / Classification Interpretation / Comments

GHS Hazard Classification

Reproductive Toxicity:

Category 2[2] Acute Oral

Toxicity: Category 4[3] Aquatic

Hazard (Acute): Category 1[2]

[3] Aquatic Hazard (Chronic):

Category 1[2]

Suspected of damaging fertility

or the unborn child.[2] Harmful

if swallowed.[3] Very toxic to

aquatic life with long-lasting

effects.[2]

Acute Oral Toxicity (LD50)

Category 4 corresponds to an

LD50 range of 300-2000

mg/kg for rats.

While a specific value is not

published, this classification

indicates moderate acute

toxicity if ingested.

Log Pow (n-octanol/water) 2.55

This value suggests that

bioaccumulation is not

expected.[2]

Molecular Weight 304.68 g/mol -

Physical State Magenta coloured crystals -

Solubility Low aqueous solubility

Diflovidazin may be persistent

in soil and water systems

under certain conditions.[2]

Disposal Protocols
Disposal of Diflovidazin and its associated waste must be handled systematically. Waste

should be segregated into three main streams: Unused/Excess Product, Empty Containers,

and Contaminated Labware. Never dispose of Diflovidazin or its containers in the regular trash

or down the sanitary sewer.[1][2][4][5]

Logical Workflow for Diflovidazin Waste Management
The following diagram outlines the decision-making process for the proper management and

disposal of Diflovidazin waste streams.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/333.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diflovidazin
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/333.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diflovidazin
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/333.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/333.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diflovidazin
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/333.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/333.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/333.htm
https://www.benchchem.com/product/b169530?utm_src=pdf-body
https://www.benchchem.com/product/b169530?utm_src=pdf-body
https://www.echemi.com/products/pd180521105788-flufenzine.html
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/333.htm
https://www.flinnsci.com/api/library/Download/360cd3bebb1c4feba31e12232c73f2eb
http://www.ichemical.com/products/162320-67-4.html
https://www.benchchem.com/product/b169530?utm_src=pdf-body
https://www.benchchem.com/product/b169530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Identify Diflovidazin Waste

Waste Stream Segregation Processing & Packaging

Final Disposal Route

Diflovidazin Waste
(Product, Container, Labware)

Unused / Expired
Diflovidazin Product

Segregate

Empty Original
ContainerSegregate

Contaminated Labware
(Gloves, Pipettes, Glassware)

Segregate

Keep in original, sealed container.
Label as 'Hazardous Waste - Diflovidazin'.

Triple rinse with a suitable solvent.
Collect all rinsate.

Collect in a designated, sealed
waste container.

Dispose via Approved
Hazardous Waste

Disposal Plant

Store for pickup

Treat rinsate as
hazardous chemical waste.

Collect for disposal.

Manage rinsate

Deface label.
Dispose of container as

solid waste or per lab protocol.After rinsing

Store for pickup

Store for pickup

Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of Diflovidazin waste.

Step-by-Step Disposal Procedures
No specific experimental protocols exist for the disposal of chemical waste; instead, it is a

mandatory safety procedure governed by institutional and regulatory standards.

Unused or Excess Diflovidazin Product
This includes expired, off-specification, or surplus pure Diflovidazin.

Step 1: Packaging: Keep the Diflovidazin in its original, tightly sealed container.[2] Do not

mix it with other waste.[2] If a transfer is necessary, use a container compatible with the

chemical.
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Step 2: Labeling: Clearly label the container as "Hazardous Waste" and identify the contents

("Diflovidazin"). Ensure the label includes the date and any other information required by

your institution's Environmental Health & Safety (EHS) department.

Step 3: Storage: Store the sealed container in a designated, secure hazardous waste

accumulation area.[2][6] This area should be away from incompatible materials.

Step 4: Disposal: Arrange for pickup and disposal through your institution's licensed

hazardous waste contractor.[7] The official disposal recommendation is to use an approved

waste disposal plant.[2][6]

Empty Diflovidazin Containers
An "empty" container may still hold hazardous residues.

Step 1: Decontamination: Triple-rinse the empty container with a suitable solvent (e.g.,

acetone or methanol) that will dissolve Diflovidazin.

Step 2: Rinsate Collection: Collect all three rinses in a separate, sealable container. This

rinsate is now considered hazardous chemical waste.

Step 3: Rinsate Disposal: Label the rinsate container as "Hazardous Waste" (e.g., "Acetone

with trace Diflovidazin") and manage it for disposal along with other chemical waste as

described above.

Step 4: Container Disposal: Once triple-rinsed and dry, deface or remove the original product

label to prevent misuse. The clean container can then typically be disposed of as regular

solid waste or recycled, depending on institutional policies.

Contaminated Labware and Debris
This stream includes items like gloves, weigh boats, pipette tips, paper towels, and glassware

that have come into direct contact with Diflovidazin.

Step 1: Collection: Place all contaminated solid waste into a designated, leak-proof

hazardous waste container (e.g., a labeled bucket with a lid or a lined cardboard box).
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Step 2: Labeling: Clearly label the container "Hazardous Waste" and list the contents (e.g.,

"Solid debris contaminated with Diflovidazin").

Step 3: Storage and Disposal: When the container is full, seal it and move it to the

hazardous waste accumulation area for collection by your institution's hazardous waste

management service.

Emergency Procedures: Spills and Exposures
In the event of a spill or exposure, follow these immediate procedures:

Spills: Evacuate the immediate area.[2] Avoid breathing dust or vapors. Cover drains to

prevent environmental release.[1][2] Collect the spilled material carefully (e.g., using an

absorbent for liquids or by carefully sweeping up solids) and place it in a sealed container for

disposal as hazardous waste.[2]

Skin Contact: Immediately remove all contaminated clothing.[2] Rinse the affected skin with

plenty of water.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[2]

Ingestion: If swallowed, rinse mouth and immediately seek medical attention.[1]

Reporting: Report all spills and exposures to your institution's EHS department. Always have

the Safety Data Sheet (SDS) for Diflovidazin available for emergency responders.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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